2,4-dichloro-N-[4-(diethylamino)benzyl]-N-(pyridin-2-yl)benzamide

• Molecular Formula: C23H23Cl2N3O
• Molecular Weight: 428.4 g/mol
• IUPAC Name: 2,4-dichloro-N-[[4-(diethylamino)phenyl]methyl]-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C23H23Cl2N3O/c1-3-27(4-2)19-11-8-17(9-12-19)16-28(22-7-5-6-14-26-22)23(29)20-13-10-18(24)15-21(20)25/h5-15H,3-4,16H2,1-2H3
• InChI Key: RFJUSIHRRYJTNL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)CN(C2=CC=CC=N2)C(=O)C3=C(C=C(C=C3)Cl)Cl

Description

2,4-dichloro-N-[4-(diethylamino)benzyl]-N-(pyridin-2-yl)benzamide is a complex organic compound with a unique structure that includes both aromatic and heterocyclic elements

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-dichloro-N-[4-(diethylamino)benzyl]-N-(pyridin-2-yl)benzamide typically involves multiple steps, starting with the preparation of the core benzamide structure. One common method involves the reaction of 2,4-dichlorobenzoyl chloride with 4-(diethylamino)benzylamine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-aminopyridine under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2,4-dichloro-N-[4-(diethylamino)benzyl]-N-(pyridin-2-yl)benzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: Halogen atoms in the compound can be substituted with other groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Sodium hydroxide or other strong bases for nucleophilic substitution.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce amines or alcohols.

Scientific Research Applications

2,4-dichloro-N-[4-(diethylamino)benzyl]-N-(pyridin-2-yl)benzamide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and coatings.

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-[4-(diethylamino)benzyl]-N-(pyridin-2-yl)benzamide involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2,6-dichloro-N,N-dimethylpyridin-4-amine: Shares structural similarities but differs in functional groups.

2,6-Dichloro-N-(2-(cyclopropanecarboxamido)pyridin-4-yl)benzamide: Another related compound with different substituents.

Uniqueness

2,4-dichloro-N-[4-(diethylamino)benzyl]-N-(pyridin-2-yl)benzamide is unique due to its specific combination of aromatic and heterocyclic elements, which confer distinct chemical and biological properties